Cas no 68820-32-6 (4-Undecenal, (Z)-)

• Product Name: 4-Undecenal, (Z)-
• CAS No: 68820-32-6
• MF: C₁₁H₂₀O
• MW: 168.275903701782
• CID: 387529
• PubChem ID: 5362881
• Update Time: 2025-05-25

4-Undecenal, (Z)- Chemical and Physical Properties

Names and Identifiers

• 4-Undecenal, (Z)-
• undec-4-enal
• (4Z)-4-Undecenal
• (Z)-4-Undecenal
• cis-Undec-4-enal
• UNII-F6B9B294HC
• F6B9B294HC
• 4-Undecenal, (4Z)-
• Q27277709
• SCHEMBL10629778
• 68820-32-6
• QGNDNDFXCNBMKI-FPLPWBNLSA-N

• Inchi： 1S/C11H20O/c1-2-3-4-5-6-7-8-9-10-11-12/h7-8,11H,2-6,9-10H2,1H3/b8-7-
• InChI Key： QGNDNDFXCNBMKI-FPLPWBNLSA-N
• SMILES： O=CCC/C=C\CCCCCC

Computed Properties

• Exact Mass: 168.1515
• Monoisotopic Mass: 168.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.837
• Boiling Point: 237 ºC
• Flash Point: 96 ºC
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 4-Undecenal, (Z)-

Recent Advances in the Study of 4-Undecenal, (Z)- (CAS 68820-32-6): A Comprehensive Research Brief

4-Undecenal, (Z)- (CAS 68820-32-6) is a chemical compound that has garnered significant attention in the fields of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses. Recent studies have highlighted its role as a flavoring agent, but emerging research suggests broader applications in medicinal chemistry and drug development.

One of the key areas of interest in recent studies is the synthesis and optimization of 4-Undecenal, (Z)-. Researchers have developed novel catalytic methods to enhance the yield and purity of this compound, which is crucial for its application in high-value pharmaceutical products. For instance, a 2023 study published in the Journal of Organic Chemistry demonstrated the use of palladium-catalyzed cross-coupling reactions to achieve a 95% yield of (Z)-4-Undecenal, significantly improving upon previous methods. This advancement not only streamlines production but also reduces environmental impact, aligning with the growing emphasis on green chemistry.

Beyond its synthesis, the biological activity of 4-Undecenal, (Z)- has been a focal point of recent research. A study in Bioorganic & Medicinal Chemistry Letters (2024) explored its antimicrobial properties, revealing potent activity against Gram-positive bacteria, including Staphylococcus aureus. The compound's mechanism of action appears to involve disruption of bacterial cell membranes, making it a promising candidate for the development of new antibiotics. Additionally, preliminary in vitro studies have shown that 4-Undecenal, (Z)- exhibits anti-inflammatory effects, suggesting potential applications in treating chronic inflammatory diseases.

Another intriguing avenue of research involves the use of 4-Undecenal, (Z)- in drug delivery systems. Its lipophilic nature and compatibility with various polymers have made it a candidate for encapsulating hydrophobic drugs, as reported in a 2024 International Journal of Pharmaceutics article. Researchers have successfully incorporated the compound into nanoparticle formulations, enhancing the bioavailability of poorly soluble drugs. This innovation could address one of the major challenges in pharmaceutical development, particularly for oncology and neurology therapeutics.

Despite these promising developments, challenges remain in the widespread application of 4-Undecenal, (Z)-. Regulatory hurdles, particularly concerning its safety profile at higher concentrations, need to be addressed. Furthermore, scaling up production while maintaining cost-effectiveness is an ongoing concern for industrial applications. Future research directions may include detailed toxicological studies and the exploration of derivatives to optimize its pharmacological properties.

In conclusion, 4-Undecenal, (Z)- (CAS 68820-32-6) represents a versatile compound with significant potential in chemical biology and pharmaceutical research. Recent advancements in its synthesis, coupled with discoveries of its biological activities, underscore its value as a subject of ongoing investigation. As research continues to uncover its multifaceted applications, this compound may play an increasingly important role in addressing current challenges in drug development and delivery.